3-(allylsulfanyl)-1H-1,2,4-triazole

• IUPAC Name: 5-prop-2-enylsulfanyl-1H-1,2,4-triazole
• InChI: InChI=1S/C5H7N3S/c1-2-3-9-5-6-4-7-8-5/h2,4H,1,3H2,(H,6,7,8)
• InChI Key: LUBFSLIXLFBXNB-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=NC=NN1
• Molecular Formula: C5H7N3S
• Molecular Weight: 141.20 g/mol

Description

A compound’s description often includes its molecular formula, structure, and the type of chemical compound it is (organic, inorganic, etc.). It may also include its appearance (color, state of matter under standard conditions) and any distinctive odors.

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure.

Chemical Reactions Analysis

This involves studying the reactions the compound undergoes, its reactivity, and the conditions under which it reacts.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, density, molar mass, and specific heat capacity.

Scientific Research Applications

Herbicide Development

• Application : Researchers have explored using 3-(allylsulfanyl)-1H-1,2,4-triazole as a potential herbicide due to its selective action against specific weed species. .

These applications highlight the versatility of 3-(allylsulfanyl)-1H-1,2,4-triazole and its potential impact across diverse scientific domains. . If you’d like more details on any specific application, feel free to ask!

Mechanism of Action

Target of action

1,2,4-Triazoles are known to interact with a variety of biological targets due to their versatile structure. They can bind to enzymes, receptors, and other proteins, influencing their function .

Mode of action

The mode of action of 1,2,4-triazoles can vary greatly depending on the specific compound and its targets. Some triazoles are known to inhibit enzyme activity, while others may act as agonists or antagonists at various receptors .

Biochemical pathways

1,2,4-Triazoles can be involved in a wide range of biochemical pathways due to their diverse biological activities. They can affect pathways related to cell signaling, metabolism, and more .

Pharmacokinetics

The ADME properties of 1,2,4-triazoles can vary depending on the specific compound. Factors such as solubility, stability, and molecular size can influence absorption, distribution, metabolism, and excretion .

Result of action

The molecular and cellular effects of 1,2,4-triazoles can be diverse, ranging from changes in cell signaling and function to potential cytotoxic effects. These effects depend on the specific compound and its targets .

Action environment

The action, efficacy, and stability of 1,2,4-triazoles can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules. These factors can affect the compound’s ability to reach its target and exert its effects .

Safety and Hazards

Material Safety Data Sheets (MSDS) provide information on a substance’s hazards, precautions for handling, and procedures for dealing with spills or leaks.

Future Directions

This involves discussing potential future research directions, applications, or improvements to the synthesis process.